Cas no 1366827-59-9 (4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one)

• Product Name: 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one
• CAS No: 1366827-59-9
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 5601738
• PubChem ID: 165788828
• Update Time: 2025-05-22

4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1937929
• 4-[2-nitro-4-(trifluoromethyl)phenyl]pyrrolidin-2-one
• 1366827-59-9
• 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one

• Inchi： 1S/C11H9F3N2O3/c12-11(13,14)7-1-2-8(9(4-7)16(18)19)6-3-10(17)15-5-6/h1-2,4,6H,3,5H2,(H,15,17)
• InChI Key： OTAMTVODMFTZEY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C1CNC(C1)=O)(F)F

Computed Properties

• Exact Mass: 274.05652664g/mol
• Monoisotopic Mass: 274.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one

Comprehensive Overview of 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1366827-59-9): Properties, Applications, and Industry Relevance

The compound 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one (CAS No. 1366827-59-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a nitro group and a trifluoromethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly exploring its potential due to its versatility and efficacy in various applications.

One of the key reasons for the growing interest in 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one is its role in the development of novel therapeutic agents. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the nitro group can serve as a precursor for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In the agrochemical sector, 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one is being investigated for its potential as a building block in the synthesis of pesticides and herbicides. The trifluoromethyl group is known to improve the lipophilicity and penetration of agrochemicals, leading to enhanced efficacy. This aligns with the current industry trend toward developing more sustainable and efficient crop protection solutions.

The compound's chemical stability and reactivity also make it a candidate for use in material science. For instance, it could be incorporated into polymers or coatings to impart specific properties such as UV resistance or durability. This versatility underscores the importance of 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one in interdisciplinary research.

From a synthetic perspective, the preparation of 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Advanced techniques such as chromatography and spectroscopy are typically employed to characterize the compound, ensuring its suitability for further applications.

As the demand for innovative chemical solutions grows, 4-2-nitro-4-(trifluoromethyl)phenylpyrrolidin-2-one is poised to play a pivotal role in addressing challenges across multiple industries. Its combination of structural features and functional groups makes it a standout candidate for future breakthroughs in science and technology.